Cas no 2229474-47-7 (tert-butyl 5,5-dimethyl-2-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate)

• Product Name: tert-butyl 5,5-dimethyl-2-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate
• CAS No: 2229474-47-7
• MF: C₁₅H₂₆F₃NO₃
• MW: 325.367055416107
• CID: 6488036
• PubChem ID: 165620464
• Update Time: 2025-08-04

tert-butyl 5,5-dimethyl-2-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5,5-dimethyl-2-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate
• EN300-1893893
• 2229474-47-7

• Inchi： 1S/C15H26F3NO3/c1-13(2,3)22-12(21)19-9-14(4,5)7-6-10(19)8-11(20)15(16,17)18/h10-11,20H,6-9H2,1-5H3
• InChI Key： MTJVVWKFHUVCIG-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCC(C)(C)CN1C(=O)OC(C)(C)C)O)(F)F

Computed Properties

• Exact Mass: 325.18647818g/mol
• Monoisotopic Mass: 325.18647818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 5,5-dimethyl-2-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 5,5-dimethyl-2-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate (CAS No. 2229474-47-7)

The compound tert-butyl 5,5-dimethyl-2-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate (CAS No. 2229474-47-7) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including a piperidine core, a trifluoromethyl group, and a tert-butyl ester, this compound serves as a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting neurological and metabolic disorders.

In recent years, the demand for fluorinated compounds like tert-butyl 5,5-dimethyl-2-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug design, as it can improve a molecule's binding affinity and resistance to enzymatic degradation. This compound's 3,3,3-trifluoro-2-hydroxypropyl moiety is particularly noteworthy, as it mimics natural substrates while offering superior pharmacokinetic properties.

The piperidine scaffold in this compound is another critical feature, as it is a common structural motif in many FDA-approved drugs. Piperidine derivatives are known for their versatility in modulating biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. The addition of a tert-butyl group further enhances the molecule's steric bulk, which can be advantageous for achieving selective interactions with biological macromolecules.

From a synthetic chemistry perspective, CAS No. 2229474-47-7 presents an interesting case study in the design of multifunctional intermediates. Its synthesis typically involves multi-step processes, including asymmetric hydrogenation and Boc protection, which are topics of high interest in organic chemistry forums and academic research. The compound's chiral center at the 2-position also opens doors for enantioselective transformations, a hot topic in contemporary synthetic methodologies.

Given the growing interest in sustainable chemistry, researchers are also exploring greener synthetic routes for compounds like tert-butyl 5,5-dimethyl-2-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate. Catalytic methods, solvent-free reactions, and biocatalysis are some of the innovative approaches being investigated to reduce the environmental footprint of its production. These efforts align with the broader pharmaceutical industry's push toward green chemistry and circular economy principles.

In the context of drug discovery, this compound's potential extends to areas such as neurodegenerative diseases and metabolic syndrome, both of which are high-priority research areas. Its structural attributes make it a promising candidate for developing modulators of enzymes like PDE inhibitors or kinase targets, which are frequently searched topics in biomedical databases. Additionally, its fluorine-rich nature could be leveraged for PET imaging applications, another rapidly growing field.

For researchers and manufacturers, sourcing high-quality tert-butyl 5,5-dimethyl-2-(3,3,3-trifluoro-2-hydroxypropyl)piperidine-1-carboxylate is crucial. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and structural integrity. These methods are frequently discussed in online forums and scientific publications, reflecting their importance in quality control.

In summary, CAS No. 2229474-47-7 represents a fascinating intersection of synthetic chemistry, medicinal applications, and sustainable innovation. Its unique combination of a piperidine backbone, trifluoromethyl group, and tert-butyl ester makes it a versatile building block for next-generation therapeutics. As research continues to uncover its full potential, this compound is poised to remain a topic of significant interest in both academic and industrial settings.